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A Comparative Analysis of the Mechanical
Properties of Nylon-11 and Nylon 6,6

This guide provides a detailed comparison of the mechanical properties of Nylon-11, a bio-
based polyamide, and Nylon 6,6, a traditional petroleum-based polyamide. The information is
intended for researchers, scientists, and drug development professionals who utilize these
polymers in various applications. This document summarizes key performance differences and
provides the methodologies for the cited experimental data.

Nylon 11 is distinguished by its derivation from renewable resources, specifically castor oil,
which gives it a unique sustainability profile.[1] In contrast, Nylon 6,6 is synthesized from
petroleum-based monomers. These fundamental chemical differences lead to distinct
mechanical behaviors. Nylon 6,6 generally exhibits higher tensile strength and stiffness,
making it suitable for applications requiring high rigidity.[2] Conversely, Nylon-11 is
characterized by its excellent flexibility, impact resistance, and lower moisture absorption,
rendering it ideal for components that may be exposed to dynamic stresses or humid
environments.[1][2]

Data Presentation: Mechanical Properties

The following table summarizes the key mechanical properties of Nylon-11 and Nylon 6,6. The
data is presented for both dry (as-molded) and conditioned (exposed to specific humidity and
temperature) states, as moisture significantly affects the properties of polyamides.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3422242?utm_src=pdf-interest
https://www.xpneumatic.com/difference-between-pa6-pa11-and-pa12/
https://www.cabledatasheet.com/research-and-development-department/understanding-nylon-6-nylon-6-6-nylon-11-and-nylon-12-differences-hydrocarb/
https://www.xpneumatic.com/difference-between-pa6-pa11-and-pa12/
https://www.cabledatasheet.com/research-and-development-department/understanding-nylon-6-nylon-6-6-nylon-11-and-nylon-12-differences-hydrocarb/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Mechanical .

Test Standard Condition Nylon-11 Nylon 6,6
Property
Tensile Strength ASTM D638 Dry 49 - 52 MPa[3][4] 80 - 85 MPa[5][6]
Conditioned

49 MPa[3] 60 - 90 MPa[5]
(50% RH)

_ 1.6 - 1.7 GPa[3] 3.2 - 3.5 GPal6]
Tensile Modulus ASTM D638 Dry
[4] [7]

Conditioned

1.6 GPa[3] 1.0- 1.3 GPa[5]
(50% RH)
Elongation at

ASTM D638 Dry 36 - 409%][3][4] 60 - 70%][6][7]
Break
Conditioned

40%(3] 200 - 300%(5]
(50% RH)

110 - 114 MPa[6]

Flexural Strength  ASTM D790 Dry 55 MPa[3] ]
Flexural Modulus  ASTM D790 Dry 1.4 GPa[3] 3.1 GPa[6][8]
Conditioned

- 1.0- 1.3 GPa[5]
(50% RH)
Notched Izod

ASTM D256 Dry (at 23°C) 71 J/m[3] 50 - 250 J/m[5]
Impact Strength

_ ASTM D570 (24h

Water Absorption ) - 0.07%][3] 1.2 - 3.0%[5]

immersion)
ASTM D570

] - 1.07%[4] 7.0%[7]

(Saturation)

Experimental Protocols

The mechanical properties presented in this guide are determined using standardized testing

methods to ensure comparability and reproducibility. The following sections detail the

methodologies for the key experiments cited.
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1. Tensile Properties (ASTM D638)

This test method is used to determine the tensile properties of unreinforced and reinforced
plastics.[9]

e Specimen Preparation: Test specimens are typically dumbbell-shaped and are prepared by
injection molding or machining from a sheet.[10] The dimensions of the specimen depend on
the material's rigidity and thickness.[10] For this comparison, Type | specimens are
commonly used.[10]

» Conditioning: Prior to testing, specimens are conditioned to a specific environment. "Dry" or
"as-molded" specimens are tested with minimal exposure to humidity. "Conditioned"
specimens are typically stored at 23°C and 50% relative humidity for a specified period until
moisture equilibrium is reached.[11]

o Test Procedure: The specimen is mounted in the grips of a universal testing machine.[12] A
tensile load is applied to the specimen at a constant crosshead speed until it fractures.[13]
The force and the elongation of the specimen are continuously monitored and recorded.[14]

» Data Analysis: From the recorded load-elongation curve, the tensile strength, tensile
modulus, and elongation at break are calculated.[15]

2. Flexural Properties (ASTM D790)
This test method is used to determine the flexural strength and flexural modulus of plastics.[16]
e Specimen Preparation: Rectangular specimens of a specified dimension are used.[16]

» Conditioning: Similar to tensile testing, specimens are conditioned to either a dry or a
specific humidity and temperature state.

o Test Procedure: The test specimen is supported at both ends and a load is applied to the
center (three-point bending test).[17][18] The load and the deflection of the specimen are
recorded until the specimen fractures or reaches a specified strain.[18]

o Data Analysis: The flexural strength is calculated from the maximum load achieved, and the
flexural modulus is determined from the slope of the initial linear portion of the load-
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deflection curve.[19]

3. Notched Izod Impact Strength (ASTM D256)

This test method is used to determine the impact resistance of plastics.[20]

Specimen Preparation: A rectangular specimen with a V-notch machined into it is prepared.
[21] The notch serves to concentrate the stress and promote a brittle fracture.[22]

» Conditioning: Specimens are conditioned as per the requirements of the material
specification.[11]

o Test Procedure: The notched specimen is clamped in a cantilever position in the testing
apparatus.[11] A pendulum is released from a specified height, striking and fracturing the
specimen at the notch.[23][24]

o Data Analysis: The energy absorbed by the specimen during fracture is measured, and the
impact strength is calculated by dividing the absorbed energy by the thickness of the
specimen.[21]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the mechanical testing of
polyamide materials.
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Figure 1: Generalized workflow for mechanical property testing of polyamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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